Cas no 32379-37-6 (cyclohexanecarbonitrile, 1-hydroxy-, acetate)
32379-37-6 structure
Product Name:cyclohexanecarbonitrile, 1-hydroxy-, acetate
CAS No:32379-37-6
MF:C9H13NO2
MW:167.205022573471
CID:916879
PubChem ID:141702
Update Time:2025-04-19
cyclohexanecarbonitrile, 1-hydroxy-, acetate Chemical and Physical Properties
Names and Identifiers
-
- cyclohexanecarbonitrile, 1-hydroxy-, acetate
- (1-cyanocyclohexyl) acetate
- 1-Acetoxy-cyclohexancarbonitril
- 1-Acetoxy-cyclohexan-carbonsaeure-(1)-nitril
- 1-acetoxy-cyclohexanecarbonitrile
- 1-Acetoxy-cyclohexylcyanid
- 1-acetyloxycyclohexanenitrile
- 1-cyanocyclohexyl acetate
- AC1L3JN5
- cyclohexanone cyanohydrin acetate
- NSC96977
- SureCN2861221
- SCHEMBL2861221
- DTXSID00186095
- NSC 96977
- NSC-96977
- 32379-37-6
- AKOS024323331
-
- Inchi: 1S/C9H13NO2/c1-8(11)12-9(7-10)5-3-2-4-6-9/h2-6H2,1H3
- InChI Key: KHJVAMGRTUVBMB-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1(C#N)CCCCC1
Computed Properties
- Exact Mass: 167.09469
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
- LogP: 1.77598
cyclohexanecarbonitrile, 1-hydroxy-, acetate Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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